Cas no 1241684-29-6 (Estrone-2,3,4-13C3)

Estrone-2,3,4-13C3 Properties

Names and Identifiers

• Estrone-2,3,4-13C3
• (8R,9S,13S,14S)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• SCHEMBL1331034
• J-005048
• Estrone-2,3,4-13C3, 99 atom % 13C, 98% (CP)
• HY-B0234S
• Estrone-13C3
• 1241684-29-6
• 3-Hydroxy-1,3,5(10)-estratrien-17-one-13C3
• CS-0311832
• 1,3,5(10)-Estratrien-3-ol-17-one-13C3
• 3-Hydroxy(2,3,4-~13~C_3_)estra-1,3,5(10)-trien-17-one
• Estrone-[2,3,4-13C3]
• DTXSID80736173
• +Expand

• MDL： MFCD15144880
• InChIKey： DNXHEGUUPJUMQT-JTCDCFKFSA-N
• Inchi： InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3+1,10+1,12+1
• SMILES： C[C@]12CC[C@@H]3c4c[13cH][13c]([13cH]c4CC[C@H]3[C@@H]1CCC2=O)O

Computed Properties

• Exact Mass: 273.17204445g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 273.17204445g/mol
• Heavy Atom Count: 20
• Complexity: 418
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: 258-260 °C (lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: 10 μg/mL in methanol
• Density: 1.2±0.1 g/cm3